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Abstract
This application note details a robust and sensitive method for the qualitative and quantitative

analysis of Moskene (CAS 116-66-5), a synthetic nitro-musk, using Gas Chromatography-

Mass Spectrometry (GC-MS). The protocols provided are designed for researchers, scientists,

and drug development professionals, covering sample preparation from various matrices,

instrumental analysis, and data interpretation. The methodologies are adaptable for the

analysis of other nitro-musks in cosmetic, environmental, and biological samples.

Introduction
Moskene, chemically known as 1,1,3,3,5-Pentamethyl-4,6-dinitroindane, is a synthetic

fragrance ingredient belonging to the nitro-musk class. Due to their persistence and potential

for bioaccumulation, the presence and concentration of nitro-musks in consumer products and

the environment are of significant interest. Gas chromatography coupled with mass

spectrometry (GC-MS) is a powerful analytical technique for the separation, identification, and

quantification of these semi-volatile compounds. This document provides a comprehensive

guide to the analysis of Moskene by GC-MS, including detailed experimental protocols and

expected quantitative data.
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The choice of sample preparation method is critical and depends on the sample matrix. Below

are protocols for cosmetics, water, and soil samples.

1.1. Cosmetic Samples (e.g., creams, lotions, perfumes)

Objective: To extract Moskene from a complex cosmetic matrix.

Apparatus and Reagents:

Ultrasonic bath

Centrifuge

Solid Phase Extraction (SPE) manifold and cartridges (e.g., CNWBOND Si)

Acetone (analytical grade)

n-Hexane (analytical grade)

Internal Standard (IS) solution (e.g., d15-Musk Xylene in hexane, 1 µg/mL)

Procedure:

Weigh 1.0 g of the cosmetic sample into a 15 mL glass centrifuge tube.

Spike the sample with a known amount of the internal standard solution.

Add 5 mL of a 1:1 (v/v) mixture of acetone and n-hexane.

Vortex for 1 minute to ensure thorough mixing.

Place the tube in an ultrasonic bath for 15 minutes.

Centrifuge at 4000 rpm for 10 minutes to separate the phases.

Carefully transfer the supernatant (upper hexane layer) to a clean tube.

Concentrate the extract to approximately 1 mL under a gentle stream of nitrogen.
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Perform a clean-up step using a silica-based SPE cartridge, eluting with an appropriate

solvent mixture (e.g., hexane:dichloromethane).

Evaporate the eluate to a final volume of 1 mL for GC-MS analysis.

1.2. Water Samples (e.g., wastewater, river water)

Objective: To extract and concentrate Moskene from aqueous samples.

Apparatus and Reagents:

Liquid-liquid extraction apparatus or Solid Phase Extraction (SPE) manifold and C18

cartridges

Dichloromethane (analytical grade)

Sodium sulfate (anhydrous)

Internal Standard (IS) solution

Procedure (Liquid-Liquid Extraction):

Measure 500 mL of the water sample into a separatory funnel.

Spike with the internal standard.

Add 50 mL of dichloromethane and shake vigorously for 2 minutes.

Allow the layers to separate and collect the organic layer.

Repeat the extraction twice more with fresh aliquots of dichloromethane.

Combine the organic extracts and dry over anhydrous sodium sulfate.

Concentrate the extract to 1 mL using a rotary evaporator or a gentle stream of nitrogen.

1.3. Soil and Sediment Samples

Objective: To extract Moskene from solid environmental matrices.
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Apparatus and Reagents:

Soxhlet extraction apparatus or Accelerated Solvent Extractor (ASE)

Diatomaceous earth

Acetone (analytical grade)

n-Hexane (analytical grade)

Internal Standard (IS) solution

Procedure (Soxhlet Extraction):

Air-dry the soil sample and sieve to remove large debris.

Mix 10 g of the dried soil with an equal amount of diatomaceous earth.

Spike the mixture with the internal standard.

Place the mixture in a cellulose thimble and perform Soxhlet extraction for 8 hours with a

1:1 (v/v) acetone:hexane mixture.

Concentrate the resulting extract to 1 mL for analysis.

Gas Chromatography-Mass Spectrometry (GC-MS)
Analysis

Instrument: A gas chromatograph equipped with a mass selective detector.

GC Column: A non-polar capillary column, such as a DB-5MS (30 m x 0.25 mm I.D., 0.25 µm

film thickness), is recommended.

Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

Injection: 1 µL of the final extract is injected in splitless mode.

GC Oven Program:
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Initial temperature: 80°C, hold for 2 minutes.

Ramp 1: 10°C/min to 200°C.

Ramp 2: 5°C/min to 280°C, hold for 5 minutes.

MS Parameters:

Ionization Mode: Electron Ionization (EI) at 70 eV.

Scan Mode: Full scan (m/z 50-350) for qualitative analysis and identification.

Selected Ion Monitoring (SIM) Mode: For quantitative analysis, monitor the following ions

for Moskene (MM)[1]:

Quantifier Ion: m/z 263 (M-15)+

Qualifier Ions: m/z 278 (M+), 217

Internal Standard (d15-Musk Xylene): Monitor appropriate ions (e.g., m/z 297, 282).

Data Presentation
The following tables summarize typical quantitative data obtained from the analysis of

Moskene in various matrices.

Table 1: GC-MS Method Validation Parameters for Moskene Analysis

Parameter Result

Linearity (r²) >0.99

Limit of Detection (LOD) 0.01 - 0.1 µg/L

Limit of Quantification (LOQ) 0.05 - 0.5 µg/L

Recovery 85-110%

Relative Standard Deviation (RSD) <15%
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Table 2: Representative Concentrations of Moskene in Different Samples

Sample Type Concentration Range Reference

Cosmetics 50 - 500 ng/kg [2]

Wastewater Influent 10 - 100 ng/L [3]

Wastewater Effluent 5 - 50 ng/L [3]

Adipose Tissue 0.01 - 0.05 mg/kg fat [4]

Signaling Pathways and Experimental Workflows
The following diagram illustrates the general experimental workflow for the GC-MS analysis of

Moskene.
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Caption: Workflow for Moskene analysis by GC-MS.
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Conclusion
The GC-MS method detailed in this application note provides a reliable and sensitive approach

for the analysis of Moskene in a variety of sample types. The sample preparation protocols can

be adapted based on the specific matrix, and the instrumental parameters ensure good

chromatographic separation and selective mass spectrometric detection. This methodology is

suitable for quality control in the cosmetics industry, environmental monitoring, and

toxicological research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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